Cas no 26269-42-1 (Octanoic acid, 2-oxo-3,3-dipentyl-)

Octanoic acid, 2-oxo-3,3-dipentyl- structure
26269-42-1 structure
Product Name:Octanoic acid, 2-oxo-3,3-dipentyl-
CAS No:26269-42-1
MF:C18H34O3
MW:298.46076631546
CID:1426271
PubChem ID:71357738
Update Time:2025-04-20

Octanoic acid, 2-oxo-3,3-dipentyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-oxo-3,3-dipentyl-
    • 2-oxo-3,3-dipentyloctanoic acid
    • 26269-42-1
    • DTXSID50781791
    • Inchi: 1S/C18H34O3/c1-4-7-10-13-18(14-11-8-5-2,15-12-9-6-3)16(19)17(20)21/h4-15H2,1-3H3,(H,20,21)
    • InChI Key: OTPVDEXGSPTYEA-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)C(CCCCC)(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 298.25092
  • Monoisotopic Mass: 298.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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